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Cat. No.: B403130

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(2-iodophenyl)-2-phenylacetamide is a halogenated aromatic amide with a molecular

structure that presents significant opportunities for research and development in medicinal

chemistry and materials science. This technical guide provides a comprehensive overview of its

core physicochemical properties, including its molecular weight, alongside validated methods

for its synthesis and characterization. By elucidating the causality behind experimental choices

and grounding claims in authoritative sources, this document aims to serve as a reliable

resource for professionals in the field.

Core Molecular and Physicochemical Properties
A foundational understanding of a compound's properties is paramount for its application in

research and development. N-(2-iodophenyl)-2-phenylacetamide possesses a unique

combination of a phenylacetamide core, known for its presence in various biologically active
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molecules, and an ortho-iodinated phenyl ring, which offers a reactive handle for further

chemical modifications.

Molecular Identity and Weight
The precise molecular weight is a critical parameter for mass spectrometry, reaction

stoichiometry, and overall compound characterization.

Identifier Value Source

IUPAC Name
N-(2-iodophenyl)-2-

phenylacetamide
-

CAS Number 329937-74-8

Molecular Formula C₁₄H₁₂INO

Molecular Weight 337.162 g/mol

Monoisotopic Mass 337.0015 Da -

The molecular formula C₁₄H₁₂INO indicates the presence of fourteen carbon atoms, twelve

hydrogen atoms, one iodine atom, one nitrogen atom, and one oxygen atom. This composition

directly corresponds to a molecular weight of approximately 337.16 g/mol .

Structural Representation
The structural formula of N-(2-iodophenyl)-2-phenylacetamide is crucial for understanding its

chemical reactivity and potential biological interactions.

Caption: Chemical structure of N-(2-iodophenyl)-2-phenylacetamide.

Synthesis and Purification
The synthesis of N-(2-iodophenyl)-2-phenylacetamide is typically achieved through the

acylation of 2-iodoaniline with phenylacetyl chloride. This standard amide bond formation is a

robust and well-understood reaction in organic chemistry.

Synthetic Workflow
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The following diagram outlines the general workflow for the synthesis and subsequent

purification of the target compound.

Synthesis Workup & Isolation Purification
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Recrystallization or
Column Chromatography Pure Product
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Caption: Generalized workflow for synthesis and purification.

Detailed Experimental Protocol
This protocol is based on established methods for the N-acylation of anilines.[1][2]

Materials:

2-Iodoaniline

Phenylacetyl chloride

Anhydrous dichloromethane (DCM)

Triethylamine or pyridine (as a base)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 2-iodoaniline (1.0 equivalent) and a suitable base such as
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triethylamine (1.2 equivalents) in anhydrous DCM.

Addition of Acylating Agent: Cool the solution to 0 °C using an ice bath. To this stirred

solution, add a solution of phenylacetyl chloride (1.1 equivalents) in anhydrous DCM

dropwise over 15-30 minutes. The use of a dropping funnel is recommended to control the

rate of addition and manage any exotherm.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4

hours. The progress of the reaction should be monitored by Thin Layer Chromatography

(TLC) until the starting material (2-iodoaniline) is consumed.

Workup: Upon completion, quench the reaction by adding water or a saturated solution of

NaHCO₃. Transfer the mixture to a separatory funnel and wash the organic layer sequentially

with saturated NaHCO₃ solution, water, and finally, brine.[1]

Isolation: Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to obtain the

crude product.[1]

Purification: The crude N-(2-iodophenyl)-2-phenylacetamide can be purified by

recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes)

or by flash column chromatography on silica gel to yield the pure compound.[1]

Analytical Characterization
To confirm the identity and purity of the synthesized N-(2-iodophenyl)-2-phenylacetamide, a

suite of standard analytical techniques should be employed.

Mass Spectrometry (MS)
Mass spectrometry is indispensable for confirming the molecular weight of the synthesized

compound.

Expected Results:

Electrospray Ionization (ESI-MS): In positive ion mode, the spectrum should exhibit a

prominent peak corresponding to the protonated molecule [M+H]⁺ at an m/z (mass-to-charge

ratio) of approximately 338.0.
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High-Resolution Mass Spectrometry (HRMS): This technique will provide a highly accurate

mass measurement, which can be used to confirm the elemental composition of the

molecule. The calculated exact mass for [C₁₄H₁₂INO+H]⁺ is 338.0091.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the detailed molecular

structure. While specific spectral data for N-(2-iodophenyl)-2-phenylacetamide is not widely

published, predictions can be made based on the analysis of similar phenylacetamide

derivatives.[3][4]

Expected ¹H NMR Features:

A singlet corresponding to the two benzylic protons (-CH₂-).

A broad singlet for the amide proton (-NH-).

A series of multiplets in the aromatic region corresponding to the protons on the two phenyl

rings. The substitution pattern on the iodophenyl ring will lead to a distinct splitting pattern.

Expected ¹³C NMR Features:

A peak for the carbonyl carbon (-C=O) in the range of 165-175 ppm.

A peak for the benzylic carbon (-CH₂-) around 40-50 ppm.

Multiple signals in the aromatic region (typically 110-150 ppm) corresponding to the fourteen

carbon atoms of the phenyl rings. The carbon atom attached to the iodine will have a

characteristic chemical shift.

Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the key functional groups present in the molecule.

Expected IR Absorption Bands:

N-H Stretch: A characteristic sharp peak around 3300 cm⁻¹ corresponding to the amide N-H

bond.
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C=O Stretch: A strong absorption band in the region of 1650-1680 cm⁻¹ for the amide

carbonyl group.

C-H Stretches: Aromatic C-H stretching vibrations typically appear just above 3000 cm⁻¹.

C-N Stretch: Amide C-N stretching can be observed in the 1200-1400 cm⁻¹ region.

Potential Applications and Significance
While N-(2-iodophenyl)-2-phenylacetamide itself is not extensively studied for its biological

activity, the broader class of phenylacetamide derivatives is known to exhibit a wide range of

pharmacological properties, including analgesic, anticonvulsant, and anticancer activities.[5][6]

Scaffold for Drug Discovery
The structure of N-(2-iodophenyl)-2-phenylacetamide makes it an attractive scaffold for

medicinal chemistry.

Potential Derivatization Sites

N-(2-iodophenyl)-2-phenylacetamide
Scaffold

Iodo Group
(Site for cross-coupling reactions,

e.g., Suzuki, Sonogashira, Buchwald-Hartwig)

Amide N-H
(Alkylation, Arylation)

Aromatic Rings
(Electrophilic Aromatic Substitution)

Click to download full resolution via product page

Caption: Key reactive sites for derivative library synthesis.

The presence of the iodine atom is particularly significant as it serves as a versatile handle for

introducing further chemical diversity through various cross-coupling reactions. This allows for

the systematic exploration of the chemical space around the core scaffold to develop novel

therapeutic agents.

Precursor in Materials Science
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Aromatic amides can be utilized as building blocks for the synthesis of polymers and other

advanced materials. The specific substitution pattern of N-(2-iodophenyl)-2-phenylacetamide
could lead to materials with unique properties.

Conclusion
N-(2-iodophenyl)-2-phenylacetamide is a compound with well-defined physicochemical

properties, most notably a molecular weight of 337.162 g/mol . Its synthesis is straightforward,

relying on established amide bond formation methodologies. The true value of this molecule

lies in its potential as a versatile building block in both medicinal chemistry and materials

science. The strategic placement of the iodo-substituent opens up a vast array of possibilities

for chemical modification, making it a valuable starting point for the development of novel

compounds with tailored properties. This guide provides the foundational knowledge necessary

for researchers to confidently incorporate N-(2-iodophenyl)-2-phenylacetamide into their

research and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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